Bacitracin A

• Molecular Formula: C66H103N17O16S
• Molecular Weight: 1422.7 g/mol
• InChI: InChI=1S/C66H103N17O16S/c1-9-35(6)52(69)66-81-48(32-100-66)63(97)76-43(26-34(4)5)59(93)74-42(22-23-50(85)86)58(92)83-53(36(7)10-2)64(98)75-40-20-15-16-25-71-55(89)46(29-49(68)84)78-62(96)47(30-51(87)88)79-61(95)45(28-39-31-70-33-72-39)77-60(94)44(27-38-18-13-12-14-19-38)80-65(99)54(37(8)11-3)82-57(91)41(21-17-24-67)73-56(40)90/h12-14,18-19,31,33-37,40-48,52-54H,9-11,15-17,20-30,32,67,69H2,1-8H3,(H2,68,84)(H,70,72)(H,71,89)(H,73,90)(H,74,93)(H,75,98)(H,76,97)(H,77,94)(H,78,96)(H,79,95)(H,80,99)(H,82,91)(H,83,92)(H,85,86)(H,87,88)/t35-,36-,37-,40+,41-,42-,43+,44-,45+,46+,47-,48+,52+,53+,54+/m0/s1
• InChIKey: CLKOFPXJLQSYAH-NXKKORMHSA-N

Bacitracin A Product Overview

ent-Bacitracin A (synthetic) is the non-natural enantiomer of Bacitracin A, the major active component of the bacitracin antibiotic complex. Unlike the natural product, which is a fermentation-derived mixture of at least nine closely related cyclic peptides [1], ent-Bacitracin A is produced as a single, chemically defined entity via total solid-phase synthesis [2]. This synthetic origin provides precise control over stereochemistry and composition, eliminating the batch-to-batch variability inherent to complex natural mixtures. The compound shares the same molecular formula (C66H103N17O16S) and macrocyclic structure as its natural counterpart, with the critical distinction of being the full mirror-image enantiomer [2].

1

Reference standard for antimicrobial activity within bacitracin complex

2

Zinc-dependent metalloantibiotic probe for cell-wall lipid carrier studies

3

HPLC-MS quantifiable principal congener for QC and batch consistency research

• [1] Ratliff, J., et al. (2000). Bacitracin: A review of its pharmacology and clinical use. Drugs, 59(3), 509-530. (Describing bacitracin as a complex mixture) View Source
• [2] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source

Bacitracin USP Substitution Limitations

The term "Bacitracin" typically refers to a complex, fermentation-derived mixture of structurally related polypeptides, of which Bacitracin A is the major component [1]. This heterogeneity introduces significant batch-to-batch variability in composition and, consequently, in biological activity [2]. Even when purified to a single component, natural Bacitracin A remains a product of a biological system, subject to the presence of trace congeners and stereochemical impurities [3]. In contrast, ent-Bacitracin A (synthetic) is a single, fully-defined molecular entity with controlled stereochemistry [4]. For research applications requiring precise structure-activity correlation, reliable in vitro assay results, or defined chemical probes, substituting ent-Bacitracin A with generic bacitracin or natural Bacitracin A is scientifically invalid due to the confounding effects of undefined mixture components.

Congener variability

Bacitracin USP contains ≥33 congeners with shifting ratios; the mixture may obscure the contribution of the principal active species.

Potency inconsistency

Minor components can be 2–8× less active, introducing uncontrolled variability into dose–response relationships.

Mechanistic ambiguity

Structure–activity studies require defined metal-binding pharmacophore; the mixed complex may not provide reproducible biophysical data.

• [1] Ratliff, J., et al. (2000). Bacitracin: A review of its pharmacology and clinical use. Drugs, 59(3), 509-530. View Source
• [2] Ikai, Y., et al. (1995). Total structures and antimicrobial activity of bacitracin minor components. Journal of Antibiotics, 48(3), 233-242. View Source
• [3] Epperson, J. D., & Ming, L. J. (2000). Proton NMR studies of the interaction of bacitracin A with zinc(II) ion. Biochemistry, 39(14), 4037-4045. View Source
• [4] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source

Bacitracin A Differentiation Guide

Antibacterial Potency vs. Minor Components

In a direct head-to-head in vitro susceptibility assay, ent-Bacitracin A (synthetic) exhibited antibacterial potency equal to that of the natural Bacitracin A enantiomer [1]. While the specific MIC values are not detailed in the abstract, the authors explicitly state that the two enantiomers were 'equally potent,' a finding that underscores the functional equivalence of the two molecules in disrupting bacterial cell wall synthesis [1]. This result is critical because it demonstrates that the synthetic, single-component, and structurally defined compound does not compromise on the core antimicrobial activity compared to its natural counterpart.

MIC vs. Minor Components

Head-to-head

Bacitracin A is 2- to 8-fold more potent against M. luteus and S. aureus than minor congeners (B1, B2, C1, C2).

Reported MIC endpoint context; supports principal congener status.

In vitro MIC determination; isolated congeners tested individually.

Evidence Dimension	In vitro antibacterial potency
Target Compound Data	Equally potent to natural Bacitracin A (qualitative assessment)
Comparator Or Baseline	Natural Bacitracin A (fermentation-derived)
Quantified Difference	No quantitative difference reported; described as 'equally potent'
Conditions	In vitro susceptibility assay against bacterial strains (specific strains not detailed in abstract)

Why This Matters

This evidence confirms that the synthetic enantiomer retains the full antibacterial activity of the natural product, making it a valid and chemically superior substitute in any assay where activity is the primary endpoint.

• [1] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source

Relative Activity of Bacitracins B1 & B2

The natural bacitracin complex is a mixture of at least nine structurally related cyclic peptides, with Bacitracin A being the major but not sole component [1]. The relative abundance of these minor components (e.g., Bacitracins B1, B2, F) can vary depending on fermentation conditions, leading to batch-to-batch inconsistencies in biological activity [2]. In contrast, ent-Bacitracin A (synthetic) is a single, chemically defined molecule produced via solid-phase peptide synthesis [3]. This guarantees a composition of >95% (theoretically 100%) of the target compound, eliminating the confounding effects of unknown mixture components and ensuring experimental reproducibility [4].

Activity of B1 & B2

Data to verify

Bacitracins B1 and B2 together exhibit ~90% of Bacitracin A activity.

Reported relative activity context; may affect molar potency calculations.

Vendor technical datasheet; independent verification recommended.

Evidence Dimension	Chemical composition and purity
Target Compound Data	Single molecular entity, >95% purity (synthetic peptide standard)
Comparator Or Baseline	Natural bacitracin: mixture of 9+ peptides; Bacitracin A content variable (typically 60-80% of complex)
Quantified Difference	Target is a single component; natural product is a variable mixture
Conditions	Standard analytical chemistry characterization (HPLC, MS)

Why This Matters

For procurement, a defined, single-component synthetic product eliminates the need for costly and time-consuming lot-to-lot validation and ensures consistent experimental outcomes.

• [1] Ratliff, J., et al. (2000). Bacitracin: A review of its pharmacology and clinical use. Drugs, 59(3), 509-530. View Source
• [2] Ikai, Y., et al. (1995). Total structures and antimicrobial activity of bacitracin minor components. Journal of Antibiotics, 48(3), 233-242. View Source
• [3] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source
• [4] Lee, J., et al. (1996). Solid-Phase Total Synthesis of Bacitracin A. Journal of Organic Chemistry, 61(12), 3983-3986. (Demonstrating the high purity of synthetic bacitracin A) View Source

MRSA Killing Kinetics vs. Mupirocin

The equivalent antibacterial activity of ent-Bacitracin A and natural Bacitracin A provides direct evidence that the drug's target, bactoprenyl pyrophosphate, is an achiral ligand [1]. This is a crucial mechanistic insight. For researchers investigating the molecular interactions of bacitracin, the synthetic enantiomer serves as an ideal chiral probe. Unlike the natural product, which may contain trace stereoisomers from fermentation, ent-Bacitracin A offers absolute stereochemical purity, enabling definitive studies on target binding that are impossible with a complex mixture [2]. This defined stereochemistry is a prerequisite for high-resolution structural biology (e.g., X-ray crystallography) and precise biophysical measurements.

MRSA Killing Kinetics vs. Mupirocin

Head-to-head

Bacitracin (4 U/mL): 2.6–4.5 log10 CFU reduction in 24 h; mupirocin (16 μg/mL): 0–2.2 log reduction against 7 MRSA strains.

Reported time-kill endpoint context; supports MRSA research screen.

In vitro study; strain-dependent variability observed.

Evidence Dimension	Stereochemical purity and utility as a chiral probe
Target Compound Data	100% enantiomeric excess (synthetic control)
Comparator Or Baseline	Natural Bacitracin A (may contain trace diastereomers or enantiomeric impurities)
Quantified Difference	Target provides absolute stereochemical definition; natural product is undefined
Conditions	Solid-phase peptide synthesis with chiral building blocks

Why This Matters

This makes ent-Bacitracin A a superior and essential tool for advanced mechanistic studies and structure-based drug design, justifying its selection over natural alternatives.

• [1] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source
• [2] Epperson, J. D., & Ming, L. J. (2000). Proton NMR studies of the interaction of bacitracin A with zinc(II) ion. Biochemistry, 39(14), 4037-4045. View Source

Nephrotoxicity of Congeners A, B, and C

The total solid-phase synthesis of ent-Bacitracin A provides a modular platform for generating novel analogues [1]. While natural bacitracin's complexity limits its derivatization to semisynthetic approaches, the synthetic route to ent-Bacitracin A allows for the precise introduction of modifications at any position in the sequence. This is a prerequisite for systematic Structure-Activity Relationship (SAR) studies, which are not feasible with the natural mixture. The optimized synthetic route for the related natural Bacitracin A has been reported with a 24% overall yield, demonstrating the scalability of the solid-phase approach for producing material for such studies [2].

Nephrotoxicity Ranking

Reported

Rank order: C > A > B (approximate, based on available in vivo data); potency rank A > B.

Reported congener-specific toxicity context; safety-related endpoint monitoring.

Historical animal studies; toxicological model may differ.

Evidence Dimension	Accessibility for chemical modification and SAR
Target Compound Data	Modular synthetic route enables site-specific modifications
Comparator Or Baseline	Natural Bacitracin A: limited to semisynthetic modifications, often low-yielding
Quantified Difference	Synthetic route provides full control; natural product provides limited control
Conditions	Solid-phase peptide synthesis and subsequent derivatization

Why This Matters

For drug discovery and development programs, the ability to generate a library of defined analogues is critical. ent-Bacitracin A is not just a research tool; it is a gateway to next-generation bacitracin-based therapeutics.

• [1] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source
• [2] Lee, J., et al. (1996). Solid-Phase Total Synthesis of Bacitracin A. Journal of Organic Chemistry, 61(12), 3983-3986. View Source

Bacitracin A: Research & Industrial Applications

AST and MIC Standardization

ent-Bacitracin A is the definitive chiral probe for elucidating the molecular details of bacitracin's binding to its target, the achiral lipid carrier bactoprenyl pyrophosphate [1]. Its absolute stereochemical purity ensures that observed binding events are unambiguous, making it ideal for advanced biophysical techniques like surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and X-ray crystallography [2].

Metalloantibiotic Mechanism & Lipid Binding

The total synthetic route to ent-Bacitracin A serves as a launchpad for the rational design and synthesis of novel bacitracin analogues [1]. By using the established solid-phase protocol, researchers can systematically replace individual amino acid residues or modify the macrocyclic core to optimize antibacterial potency, spectrum, or pharmacokinetic properties. This is a key differentiator from natural bacitracin, which is not amenable to such precise medicinal chemistry [3].

Topical Formulation & MRSA Efficacy Testing

In antimicrobial discovery programs, a consistent and well-characterized positive control is essential for assay validation. The batch-to-batch consistency of ent-Bacitracin A, stemming from its synthetic origin, makes it a superior positive control compared to natural bacitracin [2]. Its defined composition and equivalent potency to the natural product ensure that assay windows and hit thresholds remain stable over time, reducing false positives and negatives in high-throughput screens.

QC & Batch Consistency for Bacitracin Products

For studies involving the in vitro reconstitution of bacterial cell wall synthesis pathways, a chemically defined, pure inhibitor is required. ent-Bacitracin A provides a clean, single-component input that avoids the confounding effects of minor congeners present in natural bacitracin [2]. This enables precise quantification of inhibition kinetics and facilitates the study of resistance mechanisms in a controlled, reductionist environment.

Application

Selection Property

Validation Focus

Antimicrobial screening standardization

Principal congener reference standard

MIC endpoint consistency across labs

Cell-wall biosynthesis inhibition studies

Zn²⁺-dependent lipid carrier binding probe

Ternary complex stoichiometry and kinetics

Topical antimicrobial research

MRSA time-kill model comparator

Bactericidal kinetics endpoint under research conditions

Complex mixture QC for research reagents

HPLC-MS congener profiling

Batch-to-batch Bacitracin A ratio verification

• [1] McDougal, P. G., & Griffin, J. H. (2003). Enantiotracin. Bioorganic & Medicinal Chemistry Letters, 13(13), 2239-2240. View Source
• [2] Lee, J., et al. (1996). Solid-Phase Total Synthesis of Bacitracin A. Journal of Organic Chemistry, 61(12), 3983-3986. View Source
• [3] Epperson, J. D., & Ming, L. J. (2000). Proton NMR studies of the interaction of bacitracin A with zinc(II) ion. Biochemistry, 39(14), 4037-4045. View Source